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Compound of Interest

Compound Name: 1,10-Decanedioic-D16 acid

Cat. No.: B1469528 Get Quote

Essential Safety and Handling Guide for 1,10-
Decanedioic-D16 Acid
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1,10-Decanedioic-D16 acid in a laboratory setting. It is intended

for researchers, scientists, and professionals in drug development to ensure safe handling and

maintain the integrity of the compound.

Hazard Identification and Personal Protective
Equipment (PPE)
1,10-Decanedioic-D16 acid is identified as a possible irritant to the eyes, skin, and respiratory

system.[1] Adherence to proper PPE protocols is mandatory to minimize exposure risks.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type Equipment
Specifications and Use

Cases

Eye and Face Protection
Safety Goggles or Glasses

with Side Shields

Required for all handling

procedures to protect against

dust particles and potential

splashes.[2][3]

Face Shield

Recommended in addition to

goggles when handling larger

quantities or when there is a

significant risk of splashing.[2]

[4]

Hand Protection Chemical-Resistant Gloves

Nitrile or butyl rubber gloves

should be worn to prevent skin

contact.[1][4]

Respiratory Protection

NIOSH-Approved Particulate

Respirator or Chemical

Cartridge

Essential when handling the

powdered form to prevent

inhalation of airborne particles.

[1][3] A self-contained

breathing apparatus may be

necessary for significant

releases.[1]

Body Protection Laboratory Coat

A lab coat is the minimum

requirement to protect clothing

and prevent skin exposure.[2]

[3]

Impervious Apron

Recommended when

transferring quantities greater

than 10 milliliters.[2]

Footwear Closed-Toe Shoes

Required in all laboratory

settings where chemicals are

handled.
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Operational Plan: Handling and Storage
2.1. Engineering Controls

Ventilation: All handling of 1,10-Decanedioic-D16 acid, especially in its powdered form,

should be conducted in a well-ventilated area, preferably within a fume hood, to minimize

inhalation exposure.[1]

Safety Stations: Ensure that a safety shower and eyewash station are readily accessible in

the immediate work area.[1]

2.2. Handling Procedures

Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the

workspace within a fume hood, ensuring it is clean and uncluttered.

Dispensing: When weighing or transferring the powdered acid, do so carefully to avoid

creating dust.[2]

Working with Solutions: When preparing solutions, always add the acid to the solvent, not

the other way around, to prevent splashing.[2]

Deuterated Compound Integrity: To prevent isotopic dilution through hydrogen-deuterium (H-

D) exchange, handle the compound in a dry, inert atmosphere (e.g., nitrogen or argon)

whenever possible.[5][6] Avoid contact with atmospheric moisture and protic solvents unless

specified by the experimental protocol.[5][6]

2.3. Storage

General Storage: Store 1,10-Decanedioic-D16 acid at room temperature in a tightly sealed

container.[1]

Moisture Protection: The storage area should be well-ventilated and protected from moisture

to maintain the compound's integrity.[1] For hygroscopic compounds, storage in a desiccator

or a glove box with a controlled low-humidity atmosphere is recommended.[6]

Container Selection: Use appropriate, clearly labeled containers. For long-term storage or

sensitive applications, single-use ampoules can minimize contamination and exposure.[5]
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Emergency and Spill Response
Skin Contact: Immediately wash the affected area with plenty of soap and water.[7] Remove

any contaminated clothing.

Eye Contact: Flush eyes immediately with plenty of water for at least 15 minutes, holding the

eyelids open.[7] Seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical

attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Spill Cleanup: For small spills of the dry powder, carefully scoop or sweep up the material,

avoiding dust generation, and place it in a suitable, closed container for disposal.[1][2] For

larger spills, evacuate the area and follow your institution's hazardous material spill response

procedures. Neutralizing and absorbent materials should be available for acid spills.[2][8]

Disposal Plan
All waste containing 1,10-Decanedioic-D16 acid must be handled as chemical waste.

Waste Collection: Collect all waste material, including contaminated PPE and spill cleanup

debris, in a clearly labeled, sealed container.

Disposal Route: Dispose of the chemical waste through a licensed disposal company,

adhering to all federal, state, and local regulations.[1] Do not dispose of it down the drain or

in regular trash. For deuterated compounds, it is crucial to keep waste streams separate to

avoid unnecessary disposal costs.[9]

Experimental Workflow and Logical Relationships
The following diagrams illustrate the standard workflow for handling 1,10-Decanedioic-D16
acid and the logical relationship of safety considerations.
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Caption: Workflow for Handling 1,10-Decanedioic-D16 Acid.
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Caption: Safety Hierarchy for 1,10-Decanedioic-D16 Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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9. RE: Disposal of Deuterium solvents-reg from Robert Harker on 2003-09-02 (Email
Archives for September and October, 2003) [ammrl.org]

To cite this document: BenchChem. [Personal protective equipment for handling 1,10-
Decanedioic-D16 acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1469528#personal-protective-equipment-for-
handling-1-10-decanedioic-d16-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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